Cas no 121537-61-9 (1H-Benzimidazole,6-(methylthio)-)

1H-Benzimidazole,6-(methylthio)- is a sulfur-containing benzimidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methylthio substituent at the 6-position, which may enhance reactivity and binding affinity in biological systems. This compound is of interest due to its potential as a building block for synthesizing more complex molecules, particularly in the development of antimicrobial or antiparasitic agents. The methylthio group can serve as a versatile handle for further functionalization, enabling modifications to optimize physicochemical properties. Its stability under standard laboratory conditions makes it suitable for diverse synthetic applications. Researchers value this compound for its role in exploring structure-activity relationships in medicinal chemistry.

1H-Benzimidazole,6-(methylthio)- structure

121537-61-9 structure

Product Name:1H-Benzimidazole,6-(methylthio)-

CAS No:121537-61-9

MF:C₈H₈N₂S

MW:164.227519989014

CID:104722

PubChem ID:18799423

Update Time:2025-06-06

1H-Benzimidazole,6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole,6-(methylthio)-
- 1H-Benzimidazole,5-(methylthio)-(9CI)
- 5-(Methylsulfanyl)-1H-benzimidazole
- 6-(methylthio)-1H-benzimidazole
- 8-(methylsulfonyl)-1H-purine
- 8-(methylsulfonyl)-7h-purine
- 8-(methylthio)-1H-benzimidazole
- 8-methanesulfonyl-7(9)H-purine
- 8-Methylsulfonylpurin
- 8-Methylsulfonyl-purin
- 9H-Purine,8-(methylsulfonyl)-
- AC1L64R5
- AC1Q6UYL
- CTK4A0267
- NSC46317
- Purine, 8-(methylsulfonyl)-,
- SureCN4421417
- DTXSID301303371
- WPZAUVRYUCIFAI-UHFFFAOYSA-N
- SCHEMBL1976000
- 6-methylsulfanyl-1H-benzimidazole
- 121537-61-9
- Inchi： 1S/C8H8N2S/c1-11-6-2-3-7-8(4-6)10-5-9-7/h2-5H,1H3,(H,9,10)
- InChI Key： WPZAUVRYUCIFAI-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC2=C(C=1)NC=N2

Computed Properties

Exact Mass: 164.041
Monoisotopic Mass: 164.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 54A^2

1H-Benzimidazole,6-(methylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061000302-1g	5-Methylthio-1H-benzimidazole	121537-61-9	98%	1g	$598.56	2023-09-04
Alichem	A061000302-5g	5-Methylthio-1H-benzimidazole	121537-61-9	98%	5g	$1440.42	2023-09-04
Alichem	A061000302-10g	5-Methylthio-1H-benzimidazole	121537-61-9	98%	10g	$1829.27	2023-09-04